Cas no 1806785-89-6 (2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine
• CAS No: 1806785-89-6
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4847666
• Update Time: 2025-05-22

2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2/c8-3-4-1-2-5(6(9)10)12-7(4)11/h1-2,6H,3H2,(H2,11,12)
• InChI Key： UEQUQRIZYZEAID-UHFFFAOYSA-N
• SMILES： FCC1C=CC(C(F)F)=NC=1N

Computed Properties

• Exact Mass: 176.056
• Monoisotopic Mass: 176.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine

2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine, identified by the CAS number 1806785-89-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This pyridine derivative is characterized by its unique substitution pattern, featuring an amino group at position 2, a difluoromethyl group at position 6, and a fluoromethyl group at position 3. These substituents contribute to its distinct chemical properties, making it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the importance of fluorinated pyridines like 2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine in the field of medicinal chemistry. The presence of fluorine atoms in the molecule enhances its lipophilicity and bioavailability, making it a promising candidate for drug design. Researchers have explored its potential as a building block for developing novel pharmaceutical agents, particularly in the areas of antiviral and anticancer therapies. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain viral enzymes, suggesting its role in antiviral drug development.

In addition to its pharmaceutical applications, 2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine has shown promise in materials science. Its electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). A recent investigation into its photochemical behavior revealed that the compound exhibits excellent stability under UV light, which is a critical factor for applications in optoelectronic devices.

The synthesis of 2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective substitution reactions. The introduction of fluorinated groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination have been employed to optimize the production process, making it more efficient and scalable for industrial purposes.

From an environmental perspective, the compound's stability and biodegradability are crucial considerations. Studies have shown that 2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine is relatively stable under normal conditions, but further research is needed to assess its long-term impact on ecosystems. Regulatory agencies have emphasized the importance of conducting thorough environmental assessments before widespread use of this compound in commercial products.

In conclusion, 2-Amino-6-(difluoromethyl)-3-(fluoromethyl)pyridine, with its unique chemical structure and versatile properties, represents a valuable addition to the arsenal of chemical compounds available for scientific exploration and industrial applications. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly significant role in advancing technology and improving human health.